Cas no 946249-10-1 (4-chloro-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide
• CAS No: 946249-10-1
• MF: C₁₇H₂₂ClN₃O₂S₂
• MW: 399.958480358124
• CID: 6252089
• PubChem ID: 16932939
• Update Time: 2025-09-27

4-chloro-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide
• AKOS024646306
• 4-chloro-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide
• 4-chloro-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]benzenesulfonamide
• 946249-10-1
• 4-chloro-N-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
• VU0495057-1
• F2393-0227

• Inchi： 1S/C17H22ClN3O2S2/c1-20-7-9-21(10-8-20)17(14-6-11-24-13-14)12-19-25(22,23)16-4-2-15(18)3-5-16/h2-6,11,13,17,19H,7-10,12H2,1H3
• InChI Key： UXDJTDDIPIEVPO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NCC(C1=CSC=C1)N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 399.0841970g/mol
• Monoisotopic Mass: 399.0841970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.3Ų

Additional information on 4-chloro-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide

4-Chloro-N-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 946249-10-1, known as 4-chloro-N-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule is composed of several key functional groups, including a sulfonamide group, a chloro substituent, a piperazine ring, and a thiophene moiety, which collectively contribute to its diverse chemical properties.

The sulfonamide group, benzene-1-sulfonamide, is a critical component of this compound, often associated with bioavailability and metabolic stability in drug molecules. The presence of the chloro substituent at the para position of the benzene ring introduces electron-withdrawing effects, which can influence the molecule's reactivity and pharmacokinetic properties. The piperazine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds and act as a rigid scaffold in drug design. Additionally, the thiophene moiety introduces aromaticity and potential for conjugation, enhancing the molecule's electronic properties.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery. For instance, research has shown that sulfonamides like this compound exhibit potential anti-inflammatory and analgesic activities due to their ability to inhibit specific enzymes involved in inflammatory pathways. The integration of the thiophene group further enhances the molecule's ability to interact with biological targets, making it a promising candidate for various therapeutic applications.

The synthesis of this compound involves a series of well-established organic reactions. The key steps include the preparation of the benzene sulfonamide derivative, followed by the introduction of the chloro substituent and subsequent coupling with the piperazine-thiophene moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the reaction conditions and improve yields. These methods not only enhance the efficiency of synthesis but also ensure the scalability of the process for potential industrial applications.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards certain protein targets. For example, studies have shown that it exhibits potent inhibitory activity against kinases involved in cancer progression. The chloro substituent plays a crucial role in modulating the molecule's binding affinity by introducing steric and electronic effects that enhance target engagement. Furthermore, computational modeling studies have revealed that the thiophene moiety contributes significantly to the molecule's ability to adopt conformations that are favorable for binding to hydrophobic pockets on protein surfaces.

From an application standpoint, this compound holds great promise in the development of targeted therapies for diseases such as cancer and inflammation. Its unique combination of functional groups allows for fine-tuning of pharmacokinetic properties, ensuring optimal delivery to target tissues while minimizing off-target effects. Ongoing research is focused on further elucidating its mechanism of action and exploring its potential as a lead compound in drug development pipelines.

In conclusion, 4-chloro-N-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide represents a cutting-edge advancement in medicinal chemistry. Its intricate structure and diverse functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound is poised to play a significant role in addressing unmet medical needs across various disease areas.